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Compound of Interest |

Methyl 3-(2-
Compound Name: )
aminophenyl)benzoate
CAS No.: 177171-13-0
Cat. No.: B071432
. J

Executive Summary & Chemical Profile

Proper disposal of Methyl 3-(2-aminophenyl)benzoate (CAS: 177171-13-0) requires strict
adherence to protocols governing amine-containing organic solids. As a specialized
intermediate often used in Suzuki couplings or heterocyclic synthesis, this compound presents
specific hazards due to its aniline moiety (potential sensitization/toxicity) and ester functionality
(organic solubility).

This guide replaces generic "throw-it-away" advice with a self-validating workflow designed to
prevent environmental contamination and regulatory non-compliance (RCRA).

Chemical Hazard & Property Matrix[1][2][3]
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Property Data Operational Implication

Use for waste manifesting and

CAS Number 177171-13-0 ) )
inventory tracking.
Nitrogen content requires
Molecular Formula C14H13NO2 ) o
segregation from oxidizers.
) ] ] Primary waste stream is Solid
Physical State Solid (Powder/Crystalline)
Hazardous Waste.
B Organic solvents (DMSO, Insoluble in water; DO NOT
Solubility . . .
DCM) dispose of via sink/drain.
Treat as Irritant/Harmful.[1]
Hazard Codes H302, H315, H319, H335 Potential skin sensitizer.[2][3]
[4][5]
) Must be incinerated; not
Waste Class Non-Halogenated Organic

suitable for aqueous treatment.

Pre-Disposal Assessment Workflow

Before disposal, you must categorize the waste state.[6] The presence of solvents or
contaminants alters the disposal path.
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Figure 1: Decision tree for categorizing Methyl 3-(2-aminophenyl)benzoate waste streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired reagents, surplus synthesis product, or degraded solids.

o Primary Containment: Transfer the solid into a screw-top glass or HDPE jar. Do not use open
beakers or foil-wrapped containers for waste storage.

o Labeling: Affix a hazardous waste label immediately.

o Constituents: "Methyl 3-(2-aminophenyl)benzoate" (Write out full name; do not use
abbreviations like "M-APB").

o Hazard Checkbox: Toxic, Irritant.[2][7]

e Secondary Containment: Place the sealed jar into a clear, sealable plastic bag (4-mil
polyethylene) to prevent contamination of the outer waste drum.
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» Disposal Stream: Segregate into the Solid Organic Hazardous Waste drum.

o Note: Ensure the drum is rated for incineration (Fuel Blending).

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicability: Filtrates from recrystallization or reaction mixtures containing the compound.
» Solvent Compatibility Check:

o Halogenated: If dissolved in DCM, Chloroform, or Chlorobenzene -> Halogenated Waste
Stream.

o Non-Halogenated: If dissolved in Ethyl Acetate, Methanol, Ethanol, or DMSO -> Non-
Halogenated Waste Stream.

e Segregation Rule (Critical):

o NEVER mix with strong oxidizing agents (e.g., Nitric acid, Peroxides, Permanganates).
The aniline amine group can react exothermically or form unstable N-oxides/nitro
compounds.

e pH Adjustment: Generally not required for organic solvent streams, but ensure the solution is
not highly acidic (< pH 2) or basic (> pH 12.5) unless the waste container is specifically rated
for corrosives.

Protocol C: Contaminated Debris & Empty Containers

Applicability: Weigh boats, pipettes, gloves, and empty reagent bottles.
e The "RCRA Empty" Rule:
o A container is legally "empty" only if:
1. All wastes have been removed by normal means (pouring/scraping).

2. No more than 2.5 cm (1 inch) of residue remains on the bottom.
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3. Action: If "RCRA Empty," triple rinse the bottle with a compatible solvent (e.g., acetone).
Pour the rinsate into the Liquid Waste stream. Deface the label and discard the glass
bottle in Glass Trash (or recycle if permitted).

e Heavily Contaminated Debris:

o Gloves, paper towels, and weigh boats with visible powder must go into Solid Hazardous
Waste (double-bagged). Do not throw in regular trash.

Emergency Response: Spill Clean-Up Logic

In the event of a benchtop spill, follow this isolation and neutralization logic.

B Immediate Prevent Spread Containment: Solubilize Residue Decontamination:
P Cover with Absorbent Pads Wipe with Acetone/Ethanol

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills.

Regulatory & Compliance Context
US EPA (RCRA) Classification

While Methyl 3-(2-aminophenyl)benzoate is not explicitly "P-listed" (acutely toxic) or "U-
listed" (toxic) by specific name in 40 CFR 261.33, it must be characterized by the generator:

o Characteristic of Ignitability (D001): If in a flammable solvent.

» Toxicity: Due to the aniline structure, it is prudent to manage it as if it possesses toxic
characteristics.

o Generator Status: Ensure your facility's monthly generation limits are not exceeded by bulk
disposal of this intermediate.

Transport (DOT)
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» Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (if transporting
pure bulk).

e UN Number: UN 3077 (likely assignment for bulk aniline derivatives).
e Packing Group: Ill.

References

« National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 459317, Methyl 3-(2-aminophenyl)benzoate. Retrieved from [Link]

+ U.S. Environmental Protection Agency (2025).Resource Conservation and Recovery Act
(RCRA) Regulations: Definition of Empty Containers (40 CFR 261.7). Retrieved from [Link]

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b071432#methyl-3-2-aminophenyl-benzoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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